Cas no 868375-12-6 (N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide
• CAS No: 868375-12-6
• MF: C₁₈H₁₁FN₂O₃S
• MW: 354.354946374893
• CID: 6025057
• PubChem ID: 2151087
• Update Time: 2025-05-19

N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-(4-fluoro-3-methyl-2(3H)-benzothiazolylidene)-4-oxo-
• AKOS024611162
• 868375-12-6
• MLS000419542
• SR-01000015963-1
• SMR000320277
• CCG-345646
• F1814-1655
• (Z)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide
• SR-01000015963
• N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide
• N-[(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C18H11FN2O3S/c1-21-16-11(19)6-4-8-15(16)25-18(21)20-17(23)14-9-12(22)10-5-2-3-7-13(10)24-14/h2-9H,1H3
• InChI Key： VVGCSFMZIZKVAA-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=C(F)C=CC=C3S2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 354.04744155g/mol
• Monoisotopic Mass: 354.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 503.9±60.0 °C(Predicted)
• pka: -1.76±0.20(Predicted)

Additional information on N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide

Introduction to N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide (CAS No. 868375-12-6)

N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 868375-12-6, has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to a class of heterocyclic molecules that are widely studied for their pharmacological effects.

The structural framework of N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide incorporates several key functional groups that contribute to its reactivity and biological significance. The benzothiazole moiety and the chromene ring are particularly noteworthy, as they are known to exhibit a wide range of biological activities. The presence of a fluoro substituent at the 4-position of the benzothiazole ring enhances the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide has been investigated for its potential role in various pharmacological contexts. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The methyl group at the 3-position of the benzothiazole ring is believed to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The chromene core of N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxyo-oH-chromene-o-carboxamide is another critical component that contributes to its pharmacological profile. Chromenes are known for their anti-inflammatory, antioxidant, and antimicrobial properties. The combination of the benzothiazole and chromene moieties in this compound suggests a multifaceted pharmacological activity that could make it a valuable candidate for further development.

The synthesis of N-(2Z)-4-fluoro-o-three-methyl-o-dihydro-o-one-three-benzo-thiazol-two-ylidene-o-for-o oxo-oH-chromene-two-carboxamide) involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the Z-configured double bond at the 2-position of the benzothiazole ring is particularly challenging but crucial for maintaining the compound's biological activity. Advanced synthetic methodologies have been employed to achieve this configuration with high precision.

In terms of biological evaluation, N-(Z)-two-four-fluor-three-methyl-two-three-dihy-dro-one-three-benzo-thia-zol-two-ylidene-for-four-oxy-for-fourH-chro-me-two-carbox-amide strong>) has shown promising results in preclinical studies. These studies have focused on its potential role in modulating inflammatory responses and inhibiting key enzymes involved in pain pathways. The Z-isomer, in particular, has demonstrated enhanced binding affinity to certain protein targets compared to other analogs.

The impact of substituents such as the methyl, <0xE1><0xB5><0xA9>, and chromene groups on the overall pharmacological activity of this compound has been extensively studied. Computational modeling and molecular dynamics simulations have been used to understand the interactions between N-(Z)-two-four-fluor-three-methyl-two-three-dihy-dro-one-three-benzo-thia-zol-two-ylidene-for-four-oxy-for-fourH-chro-me-two-carbox-amide) and biological targets. These studies have provided valuable insights into the structural determinants that govern its binding affinity and specificity.

The development of novel therapeutic agents often requires a deep understanding of both chemical structure and biological function. N-(Z)-two-four-fluor-three-methyl-two-three-dihy-dro-one-three-benzo-thia-zol-two-ylidene-for-four-oxy-for-fourH-chro-me-two-carbox-amide) exemplifies this relationship well. Its unique structural features make it a compelling candidate for further investigation in drug discovery programs aimed at treating inflammatory diseases and other conditions.

In conclusion, N-(Z)-two-four-fluor-three-methyl-two-three-dihy-dro-one-three-benzo-thia-zol-two-ylidene-for-four-oxy-for-fourH-chro-me-two-carbox-amide) (CAS No. 868375^>12 strong>) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and promising preclinical results make it an attractive target for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.